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Compound of Interest

Compound Name: Levamlodipine Maleate

CAS No.: 135969-53-8

Cat. No.: B15719484

Get Quote

The following guide provides a detailed comparison of High-Performance Liquid

Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for

the quantitative analysis of levamlodipine. This document is intended for researchers,

scientists, and drug development professionals, offering objective performance comparisons

supported by experimental data from various studies. Levamlodipine, the pharmacologically

active S-enantiomer of amlodipine, requires precise and reliable analytical methods for its

determination in pharmaceutical formulations.

Methodology Comparison: HPLC vs. UPLC
UPLC represents a significant advancement in liquid chromatography, offering faster analysis

times and improved resolution compared to traditional HPLC.[1] This is achieved through the

use of smaller particle size columns (~1.7 µm) and higher operating pressures (up to 15,000

psi).[1] For levamlodipine analysis, this translates to shorter run times, reduced solvent

consumption, and enhanced sensitivity, which is particularly beneficial for trace-level analysis

and high-throughput screening.[1] While HPLC remains a robust and widely used technique,

UPLC offers notable improvements in efficiency and performance.
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Data Presentation: Performance Parameters
The following table summarizes the key performance parameters of representative HPLC and

UPLC methods for the analysis of amlodipine/levamlodipine, based on data from several

validated methods.

Parameter HPLC Method UPLC Method

Column
C18 (4.6 x 250 mm, 5 µm)[2]

[3]

Acquity BEH C18 (2.1 x 50

mm, 1.7 µm)[4][5]

Mobile Phase

Acetonitrile:Methanol:50 mM

Phosphate Buffer (pH 3)

(20:50:30 v/v/v)[6]

Acetonitrile:1% Ammonium

Acetate (pH 2.8) (Gradient)[4]

Flow Rate 1.0 mL/min[6][7] 0.4 mL/min[4]

Detection Wavelength 239 nm[6] 272 nm[8]

Retention Time ~7.9 min[3] ~1.04 min[8]

Linearity Range 0.5 - 5 µg/mL[6] 50 - 300 ng/mL[4]

Accuracy (% Recovery) 98.6 - 101.4% 98.7 - 99.9%[4]

Precision (%RSD) < 2%[6] < 2%[4]

Run Time ~10 min[6] ~5 min[4]

Experimental Protocols
Below are detailed experimental protocols for representative HPLC and UPLC methods for

levamlodipine analysis.

High-Performance Liquid Chromatography (HPLC) Protocol

Chromatographic System: A Shimadzu chromatographic system with an LC-20AD pump and

SPD-M20A PDA detector was used.[3]

Column: A reversed-phase C18 column (4.6 x 250 mm, 5 µm particle size) was employed for

separation.[2][3]
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Mobile Phase: The mobile phase consisted of a mixture of acetonitrile, methanol, and 50 mM

phosphate buffer (adjusted to pH 3 with orthophosphoric acid) in a ratio of 20:50:30 (v/v/v).[6]

Flow Rate: The mobile phase was pumped at a flow rate of 1.0 mL/min.[6]

Detection: The eluent was monitored at a wavelength of 239 nm.[6]

Standard Solution Preparation: A stock solution of amlodipine besylate was prepared by

dissolving a known amount in the mobile phase to achieve a concentration of 100 µg/mL.

This was further diluted to prepare calibration standards ranging from 5 µg/mL to 30 µg/mL.

Sample Preparation: Twenty tablets were weighed and finely powdered. An amount of

powder equivalent to 10 mg of amlodipine was accurately weighed and transferred to a 100

mL volumetric flask. The volume was made up with the mobile phase, and the solution was

filtered through a 0.45 µm filter.

Ultra-Performance Liquid Chromatography (UPLC) Protocol

Chromatographic System: A Waters Acquity UPLC system equipped with an autosampler

and a PDA detector was utilized.[5]

Column: An Acquity UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm particle size) was used

for the analysis.[4][5]

Mobile Phase: A gradient elution was performed using a mobile phase consisting of

acetonitrile (A) and 1% ammonium acetate with the pH adjusted to 2.8 with trifluoroacetic

acid (B).[4]

Flow Rate: The flow rate was maintained at 0.4 mL/min.[4]

Detection: The detection wavelength was set to 272 nm.[8]

Standard Solution Preparation: A stock solution of amlodipine was prepared in methanol.

This was serially diluted to prepare a series of solutions with known concentrations for the

calibration curve.
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Sample Preparation: The sample preparation for UPLC is similar to that for HPLC, with the

final concentration adjusted to fall within the linear range of the UPLC method.

Mandatory Visualization
The following diagrams illustrate the workflow for the cross-validation of HPLC and UPLC

methods and the logical relationship between the validation parameters.
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Caption: Workflow for Cross-Validation of HPLC and UPLC Methods.
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Caption: Interdependence of Analytical Method Validation Parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15719484/docs#a-comparative-guide-to-hplc-and-uplc-methods-for-levamlodipine-analysis
https://www.benchchem.com/product/b15719484/docs#a-comparative-guide-to-hplc-and-uplc-methods-for-levamlodipine-analysis
https://www.benchchem.com/product/b15719484?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

